Cas no 2918895-32-4 (1-(2-Bromo-5-fluoropyridin-4-yl)-2-chloro-2,2-difluoroethanone)

• Product Name: 1-(2-Bromo-5-fluoropyridin-4-yl)-2-chloro-2,2-difluoroethanone
• CAS No: 2918895-32-4
• MF: C₇H₂BrClF₃NO
• MW: 288.449090480804
• CID: 6796480
• PubChem ID: 171366039
• Update Time: 2025-11-02

1-(2-Bromo-5-fluoropyridin-4-yl)-2-chloro-2,2-difluoroethanone Chemical and Physical Properties

Names and Identifiers

• 2918895-32-4
• 1-(2-Bromo-5-fluoropyridin-4-yl)-2-chloro-2,2-difluoroethanone
• MFCD34784710

• Inchi： 1S/C7H2BrClF3NO/c8-5-1-3(4(10)2-13-5)6(14)7(9,11)12/h1-2H
• InChI Key： MSVIDHLTVQPRBG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CN=1)F)C(C(F)(F)Cl)=O

Computed Properties

• Exact Mass: 286.89604g/mol
• Monoisotopic Mass: 286.89604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30Ų

Additional information on 1-(2-Bromo-5-fluoropyridin-4-yl)-2-chloro-2,2-difluoroethanone

Comprehensive Guide to 1-(2-Bromo-5-fluoropyridin-4-yl)-2-chloro-2,2-difluoroethanone (CAS No. 2918895-32-4)

1-(2-Bromo-5-fluoropyridin-4-yl)-2-chloro-2,2-difluoroethanone (CAS No. 2918895-32-4) is a specialized fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-fluoro and chloro-difluoro functional groups, has garnered attention for its versatile applications in medicinal chemistry and material science. Researchers are increasingly exploring its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel heterocyclic compounds.

The molecular structure of 1-(2-Bromo-5-fluoropyridin-4-yl)-2-chloro-2,2-difluoroethanone features a pyridine ring substituted with bromine and fluorine at the 2- and 5-positions, respectively, and a chlorodifluoroacetyl group at the 4-position. This arrangement imparts distinct electronic and steric properties, making it valuable for cross-coupling reactions and nucleophilic substitutions. Recent studies highlight its utility in Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In the pharmaceutical industry, 2918895-32-4 is being investigated for its potential in designing kinase inhibitors and antiviral agents. The presence of multiple halogen atoms enhances its binding affinity to biological targets, a feature highly sought after in drug discovery. Additionally, its stability under various reaction conditions makes it a preferred choice for high-throughput screening and combinatorial chemistry.

From an agrochemical perspective, derivatives of 1-(2-Bromo-5-fluoropyridin-4-yl)-2-chloro-2,2-difluoroethanone have shown promise in developing next-generation pesticides and herbicides. The compound’s ability to modulate enzyme activity in pests aligns with the growing demand for eco-friendly crop protection solutions. This aligns with current trends in sustainable agriculture, where reduced environmental impact is a priority.

The synthesis of CAS 2918895-32-4 typically involves multi-step protocols, including halogenation and acylation of pyridine precursors. Advances in flow chemistry and catalytic processes have improved its production efficiency, addressing scalability challenges. Researchers are also exploring green chemistry approaches to minimize waste and energy consumption during synthesis.

Market dynamics for 1-(2-Bromo-5-fluoropyridin-4-yl)-2-chloro-2,2-difluoroethanone reflect its niche yet expanding applications. With the rise of precision medicine and targeted therapies, demand for high-purity intermediates like this compound is expected to grow. Suppliers are increasingly offering custom synthesis services to meet diverse research needs, emphasizing GMP compliance and analytical validation.

For laboratories handling 2918895-32-4, proper storage conditions—such as inert atmospheres and low temperatures—are critical to maintain stability. Safety data sheets (SDS) recommend standard precautions for halogenated compounds, including the use of personal protective equipment (PPE) and fume hoods. These measures align with global laboratory safety standards.

In summary, 1-(2-Bromo-5-fluoropyridin-4-yl)-2-chloro-2,2-difluoroethanone represents a cutting-edge building block in synthetic chemistry. Its applications span drug discovery, agrochemical innovation, and material science, driven by its reactive halogen motifs. As research into fluorinated compounds accelerates, this compound is poised to play a pivotal role in advancing molecular design technologies.